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Compound of Interest

Compound Name:
4'-Trifluoromethyl-biphenyl-4-

carbaldehyde

Cat. No.: B1304075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Molecular Weight: 250.22 g/mol
This technical guide provides a comprehensive overview of 4'-Trifluoromethyl-biphenyl-4-
carbaldehyde, a key building block in the fields of medicinal chemistry, materials science, and

organic synthesis. This document details its physicochemical properties, a representative

synthetic protocol, and its applications in contemporary research and development.

Physicochemical Properties
4'-Trifluoromethyl-biphenyl-4-carbaldehyde is a solid, typically appearing as a white to light

yellow powder or crystalline substance.[1] Its biphenyl core, functionalized with an electron-

withdrawing trifluoromethyl group and a reactive aldehyde moiety, imparts unique

characteristics beneficial for various applications.[2]
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Property Value Reference

Molecular Formula C₁₄H₉F₃O [2][3]

Molecular Weight 250.22 g/mol [2][3]

Appearance
White to light yellow

powder/crystal
[1]

Melting Point 74.0 - 78.0 °C [1]

Solubility

Soluble in organic solvents

(e.g., dichloromethane,

ethanol); limited solubility in

water.

[3]

CAS Number 90035-34-0 [4]

Synonyms

4'-(Trifluoromethyl)-[1,1'-

biphenyl]-4-carboxaldehyde, 4-

[4-

(Trifluoromethyl)phenyl]benzal

dehyde

[3]

Storage and Handling: This compound is noted to be air-sensitive and should be stored under

an inert atmosphere in a cool, dark, and well-ventilated area.[4][5] It is classified as a skin and

eye irritant and may cause respiratory irritation.[5] Standard laboratory safety protocols should

be followed during handling.

Synthesis via Suzuki-Miyaura Cross-Coupling
The primary synthetic route to 4'-Trifluoromethyl-biphenyl-4-carbaldehyde is the palladium-

catalyzed Suzuki-Miyaura cross-coupling reaction. This powerful C-C bond-forming reaction

allows for the efficient coupling of an aryl halide with an arylboronic acid.

Experimental Protocol: A Representative Synthesis
This protocol describes the synthesis of 4'-Trifluoromethyl-biphenyl-4-carbaldehyde from 4-

bromobenzaldehyde and 4-(trifluoromethyl)phenylboronic acid.
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Materials:

4-bromobenzaldehyde (1.0 equiv)

4-(trifluoromethyl)phenylboronic acid (1.2 equiv)

Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)

Triphenylphosphine [PPh₃] (0.08 equiv)

Potassium carbonate (K₂CO₃) (2.0 equiv)

Toluene

Ethanol

Deionized water

Ethyl acetate

Brine

Anhydrous magnesium sulfate

Silica gel for column chromatography

Procedure:

Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 4-bromobenzaldehyde, 4-(trifluoromethyl)phenylboronic acid, and

potassium carbonate.

Catalyst Addition: Add palladium(II) acetate and triphenylphosphine to the flask.

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen)

three times.

Solvent Addition: Under the inert atmosphere, add a degassed mixture of toluene, ethanol,

and deionized water (e.g., in a 5:2:2 ratio).
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Reaction Execution: Heat the reaction mixture to 90 °C with vigorous stirring.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The

reaction is typically complete within 4-12 hours.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with ethyl acetate and water.

Extraction: Transfer the mixture to a separatory funnel, separate the layers, and extract the

aqueous layer with ethyl acetate.

Washing and Drying: Combine the organic layers and wash with brine. Dry the combined

organic layer over anhydrous magnesium sulfate.

Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify

the crude product by flash column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of hexane and ethyl acetate) to afford 4'-Trifluoromethyl-biphenyl-
4-carbaldehyde.
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Reaction Setup

Reaction Work-up & Purification
Combine Reactants:

4-bromobenzaldehyde,
4-(trifluoromethyl)phenylboronic acid,

K₂CO₃

Add Catalyst:
Pd(OAc)₂,

PPh₃

Add Solvents:
Toluene, Ethanol, Water

Heat to 90°C
(4-12 hours) Cool & Dilute Extract with

Ethyl Acetate Wash & Dry Purify:
Column Chromatography

4'-Trifluoromethyl-
biphenyl-4-carbaldehyde

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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